Cas no 114-83-0 (N'-Phenylacetohydrazide)

• Product Name: N'-Phenylacetohydrazide
• CAS No: 114-83-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00008672
• CID: 35787
• Update Time: 2026-05-14

N'-Phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N-Acetylphenylhydrazine
• N'-PHENYLACETOHYDRAZIDE
• N-ACETYLHYDRAZINOBENZENE
• N-ACETYL-N'-PHENYLHYDRAZINE
• PHENYLACETOHYDRAZIDE
• 1-acetyl-2-phenylhydrazide
• 1-Phenyl-2-acetylhydrazine
• Acetic acid phenylhydrazone
• 1-Acetyl-2-phenylhydrazine
• 2-Phenylacetohydrazide
• Hydracetin
• Pyrodin
• β-Acetylphenylhydrazine
• APH
• 2APH
• Pyrodine
• AKOS 90136
• AKOS B029762
• AURORA KA-349
• ACETPHENYLHYDRAZIDE
• Acetylphenylhydrazine
• Acetic acid, 2-phenylhydrazide
• N'-Phenylacethydrazide
• beta-Acetylphenylhydrazine
• N(1)-Acetylphenylhydrazine
• .beta.-Acetylphenylhydrazine
• 2'-Phenylacetohydrazide
• Fenylhydrazid kyseliny octove
• N-(phenylamino)acetamide
• 1-ACETYL-2-PHENYL HYDRAZIDE
• 1-AC
• N'-Phenylacetohydrazide

• MDL： MFCD00008672
• Inchi： 1S/C8H10N2O/c1-7(11)9-10-8-5-3-2-4-6-8/h2-6,10H,1H3,(H,9,11)
• InChI Key： UICBCXONCUFSOI-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N([H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 742880

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Colorless needle like crystals. Odorless.
• Density: 1.1392 (rough estimate)
• Melting Point: 129.0 to 131.0 deg-C
• Boiling Point: 388.3°C at 760 mmHg
• Flash Point: 214.1°Cat760mmHg
• Refractive Index: 1.6180 (estimate)
• PSA: 41.13000
• LogP: 1.61350
• Sensitiveness: Sensitive to light
• Solubility: Soluble in hot water and ethanol, insoluble in ether cold water.

N'-Phenylacetohydrazide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H317,H319,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S22-S26-S36-S24/25
• RTECS：AJ2900000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R43
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on N'-Phenylacetohydrazide

Comprehensive Overview of N'-Phenylacetohydrazide (CAS No. 114-83-0): Properties, Applications, and Industry Insights

N'-Phenylacetohydrazide (CAS No. 114-83-0), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This hydrazide derivative, also referred to as Phenylacetohydrazide or Acetic acid phenylhydrazide, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₀N₂O, and distinct functional groups make it valuable for designing bioactive molecules, aligning with current trends in drug discovery and green chemistry.

In recent years, the demand for N'-Phenylacetohydrazide has surged, driven by its role in developing antimicrobial agents and antioxidant compounds. Researchers highlight its potential in addressing antibiotic resistance, a critical global health challenge. The compound’s mechanism of action, often linked to enzyme inhibition, positions it as a candidate for targeted therapies. Additionally, its compatibility with sustainable synthesis methods resonates with the industry’s shift toward eco-friendly production.

The physicochemical properties of CAS No. 114-83-0 include a melting point range of 128–132°C and moderate solubility in polar solvents like ethanol. These traits facilitate its use in crystallization studies and formulation development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a key consideration for quality control in industrial applications.

From a commercial perspective, N'-Phenylacetohydrazide is often sourced for custom synthesis and contract manufacturing. Suppliers emphasize its relevance in producing high-value intermediates for agrochemicals and fragrances. Notably, its derivatives are explored in cosmetic formulations, capitalizing on the growing market for skin-care actives and anti-aging ingredients.

Safety and regulatory compliance remain paramount when handling 114-83-0. While not classified as hazardous, proper storage conditions—such as avoiding prolonged exposure to moisture—are recommended to maintain stability. Industry guidelines stress adherence to Good Manufacturing Practices (GMP) to ensure consistent performance in end-use applications.

Emerging studies also investigate the compound’s utility in material science, particularly for designing polymeric coatings with enhanced durability. This interdisciplinary appeal underscores its adaptability across sectors, from biomedicine to industrial materials. As research progresses, N'-Phenylacetohydrazide is poised to play a pivotal role in innovations addressing global health and sustainability goals.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of N'-Phenylacetohydrazide is essential. Computational tools like molecular docking aid in predicting its interactions with biological targets, streamlining lead optimization processes. Such advancements align with the rise of AI-driven drug design, a trending topic in pharmaceutical R&D.

In summary, CAS No. 114-83-0 exemplifies how niche chemicals can drive broad scientific and industrial progress. Its multifaceted applications, coupled with evolving research trends, make it a compound of enduring relevance. Stakeholders are encouraged to monitor developments in patent filings and academic publications to leverage its full potential.